Cas no 1075282-55-1 (N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine)

• Product Name: N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine
• CAS No: 1075282-55-1
• MF: C₁₄H₁₅BrN₂
• MW: 291.186302423477
• CID: 3167869
• PubChem ID: 84819994
• Update Time: 2025-06-26

N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1075282-55-1
• N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine

• Inchi： 1S/C14H15BrN2/c1-9-4-3-5-13(16)14(9)17-11-6-7-12(15)10(2)8-11/h3-8,17H,16H2,1-2H3
• InChI Key： XDXUGFFAHIPIPN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC1C(=CC=CC=1C)N

Computed Properties

• Exact Mass: 290.04186Da
• Monoisotopic Mass: 290.04186Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.1Ų

Additional information on N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine

Professional Introduction to N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine (CAS No. 1075282-55-1)

N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine, identified by its Chemical Abstracts Service (CAS) number 1075282-55-1, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, characterized by its unique aromatic structure and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug development.

The compound's structure consists of a benzene ring substituted with a bromine atom at the 4-position and a methyl group at the 3-position, coupled with another benzene ring that carries a methyl group at the 6-position and two amino groups at the 1 and 2 positions. This specific arrangement of substituents imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit pharmacological activity. The presence of both bromine and methyl groups in N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine suggests that it may interact with biological targets in unique ways, potentially making it useful in the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simpler molecules like N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine can serve as scaffolds upon which additional functional groups are introduced to enhance biological activity. This modular approach is widely used in medicinal chemistry to optimize lead compounds for clinical use.

The diamine functionality at the 1 and 2 positions of the second benzene ring provides opportunities for further chemical modification. Diamines are known to participate in various chemical reactions, including condensation reactions with carboxylic acids to form amides, or reactions with aldehydes and ketones to form imines. These reactions can be harnessed to create more intricate molecular structures with tailored properties.

Recent studies have begun to explore the pharmacological potential of N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine. Initial computational studies suggest that the compound may have interactions with enzymes and receptors involved in various disease pathways. For instance, its structure resembles certain known bioactive molecules that have shown promise in treating conditions such as cancer and inflammatory diseases.

The bromine atom at the 4-position of the first benzene ring is particularly noteworthy, as brominated aromatic compounds are frequently employed in pharmaceuticals due to their enhanced binding affinity and metabolic stability. The combination of bromine and methyl groups in this compound may contribute to its ability to modulate biological pathways effectively.

In addition to its potential therapeutic applications, N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine may also find utility in materials science. The presence of multiple reactive sites allows for polymerization or copolymerization with other monomers, potentially leading to the development of new materials with unique properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can be employed to construct the desired aromatic core efficiently. The success of these synthetic approaches is crucial for advancing research involving N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine.

Ongoing research is focused on expanding the chemical space explored by this molecule by introducing additional substituents or exploring different functional groups. By doing so, scientists aim to uncover new biological activities and improve upon existing pharmacological agents. The versatility of N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine makes it an attractive candidate for such explorations.

The development of new drugs is a complex process that requires extensive characterization of molecular properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine. These analytical methods provide critical data that inform subsequent biological evaluations.

In conclusion, N1-(4-Bromo-3-methylphenyl)-6-methylbenzene-1,2-diamine (CAS No. 1075282-55-1) represents a promising compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents or innovative materials. As further studies continue to elucidate its properties and applications, this molecule is poised to play a significant role in advancing scientific knowledge and technological innovation.